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Compound of Interest

Compound Name: 1-METHYLINDOLIN-6-AMINE

Cat. No.: B024567 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The indoline scaffold is a privileged structure in medicinal chemistry, forming the core of

numerous biologically active compounds. This guide provides a comparative overview of 1-
methylindolin-6-amine and other indoline derivatives, focusing on their synthesis, biological

activities, and therapeutic potential. Due to the limited publicly available experimental data

specifically for 1-methylindolin-6-amine, this comparison draws upon data from structurally

related 6-aminoindoline and N-substituted indoline analogs to infer potential properties and

highlight areas for future research.

Physicochemical Properties
A fundamental understanding of the physicochemical properties of a compound is crucial for

predicting its behavior in biological systems. While specific experimental data for 1-
methylindolin-6-amine is scarce, its properties can be estimated based on its structure.
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Property 1-Methylindolin-6-amine General Indoline Derivative

CAS Number 103796-62-9 Varies

Molecular Formula C₉H₁₂N₂ Varies

Molecular Weight 148.21 g/mol Varies

Predicted LogP 1.5 - 2.0 Varies

Predicted pKa (Amine) 4.5 - 5.5 Varies

Synthesis of Indoline Derivatives
The synthesis of indoline derivatives can be achieved through various established chemical

routes. The choice of synthetic pathway often depends on the desired substitution pattern on

the aromatic ring and the nitrogen atom.

A general and widely applicable method for the synthesis of N-substituted indolines involves

the reduction of the corresponding indole derivative. For the specific case of 1-methylindolin-
6-amine, a plausible synthetic route would start from 6-nitroindole.
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General Synthesis of 1-Methylindolin-6-amine

6-Nitroindole

1-Methyl-6-nitroindole

N-Alkylation
(e.g., CH3I, NaH)

1-Methyl-6-nitroindoline

Reduction of indole
(e.g., NaBH3CN)

1-Methylindolin-6-amine

Reduction of nitro group
(e.g., H2, Pd/C)
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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